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Compound of Interest

Compound Name: 2-Bromo-3-nitrobenzaldehyde

Cat. No.: B1282389 Get Quote

An In-depth Technical Guide to the Safety, Handling, and MSDS Information for 2-Bromo-3-
nitrobenzaldehyde

Introduction
This technical guide provides comprehensive safety, handling, and Material Safety Data Sheet

(MSDS) information for 2-Bromo-3-nitrobenzaldehyde (CAS No: 90407-21-9).[1] It is

intended for researchers, scientists, and professionals in drug development and other

laboratory settings who handle this compound. Adherence to these guidelines is crucial for

ensuring personnel safety and minimizing environmental impact.

Chemical and Physical Properties
2-Bromo-3-nitrobenzaldehyde is a solid organic compound.[2] Its chemical structure

incorporates a benzaldehyde ring substituted with both a bromine atom and a nitro group,

which influences its reactivity and potential hazards.

Table 1: Physical and Chemical Properties of 2-Bromo-3-nitrobenzaldehyde
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Property Value Reference

IUPAC Name 2-bromo-3-nitrobenzaldehyde [1]

CAS Number 90407-21-9 [1]

Molecular Formula C₇H₄BrNO₃ [1]

Molecular Weight 230.02 g/mol [1]

Appearance Yellow Solid [2]

Odor Odorless [2]

Melting Point 92 °C [3]

Boiling Point 276.9 ± 25.0 °C (Predicted) [4]

Density 1.781 ± 0.06 g/cm³ (Predicted) [4]

Water Solubility
Decomposes in contact with

water
[2]

Hazard Identification and Classification
2-Bromo-3-nitrobenzaldehyde is classified as a hazardous substance. The primary hazards

are associated with irritation to the skin, eyes, and respiratory system, and it is considered

harmful if swallowed, inhaled, or in contact with skin.[5]

Table 2: GHS Hazard Classification for 2-Bromo-3-nitrobenzaldehyde
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Hazard Class Category Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed

Acute Toxicity, Dermal Category 4
H312: Harmful in contact with

skin

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

Serious Eye Damage/Irritation Category 2 / 2A
H319: Causes serious eye

irritation

Acute Toxicity, Inhalation Category 4 H332: Harmful if inhaled

Specific target organ toxicity —

single exposure
Category 3

H335: May cause respiratory

irritation

Source:[5]

Signal Word:Warning[2]

Hazard Pictograms:

alt text

Toxicological Information
While specific quantitative toxicological data such as LD50 values for 2-Bromo-3-
nitrobenzaldehyde are not readily available in the provided search results, the GHS

classification indicates that the substance is harmful through oral, dermal, and inhalation

routes.[5] General toxicological properties for aromatic nitro compounds may include systemic

effects like methaemoglobinaemia, headache, and a drop in blood pressure. Aldehydes, in

general, can cause irritation to the eyes, skin, and mucous membranes.

Handling and Storage
Proper handling and storage procedures are essential to minimize exposure and maintain the

chemical's integrity.

Safe Handling Protocols
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Engineering Controls: Always handle 2-Bromo-3-nitrobenzaldehyde in a well-ventilated

area, preferably within a certified chemical fume hood, to minimize inhalation exposure.[6][7]

Eyewash stations and safety showers must be readily accessible.[6]

Personal Hygiene: Wash hands and any exposed skin thoroughly after handling.[2][6] Do not

eat, drink, or smoke in areas where the chemical is used.[2]

Procedural Precautions: Avoid contact with eyes, skin, and clothing.[6] Avoid breathing in

dust, fumes, or vapors.[2][6] When weighing the solid, do so in a fume hood or a ventilated

balance enclosure to prevent dust inhalation.[6]

Storage Conditions
Keep containers tightly closed in a dry, cool, and well-ventilated place.[2]

Store under an inert atmosphere (nitrogen or argon) at 2-8°C for long-term stability.[4]

Incompatible Materials: Avoid contact with strong oxidizing agents, strong bases, and strong

acids.[8]

Personal Protective Equipment (PPE)
The use of appropriate PPE is mandatory when handling 2-Bromo-3-nitrobenzaldehyde to

prevent exposure.

Table 3: Personal Protective Equipment (PPE) Recommendations
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Protection Type Specification Rationale

Eye/Face Protection

Chemical safety goggles

compliant with OSHA 29 CFR

1910.133 or European

Standard EN166. A face shield

may also be appropriate.[6][9]

To prevent eye contact which

can cause serious irritation.[6]

Skin Protection

Chemical-resistant gloves

(e.g., nitrile rubber) and a lab

coat or other protective

clothing.[6]

To avoid direct skin contact

which can lead to irritation.[6]

Respiratory Protection

A NIOSH/MSHA or European

Standard EN 149 approved

respirator (e.g., N95 dust

mask) should be used when

engineering controls are

insufficient or during spill

cleanup.[6]

To prevent respiratory tract

irritation.[6]

First-Aid Measures
Immediate and appropriate first aid is critical in the event of exposure.

Eye Contact: Immediately rinse with plenty of water, also under the eyelids, for at least 15

minutes.[2][6] Remove contact lenses if present and easy to do.[2][6] If eye irritation persists,

seek medical advice/attention.[6]

Skin Contact: Wash off immediately with plenty of soap and water for at least 15 minutes.[2]

[6] Remove contaminated clothing and wash it before reuse.[2] If skin irritation occurs, get

medical advice.[6]

Inhalation: Remove the victim to fresh air and keep them at rest in a position comfortable for

breathing.[2][6] If the person feels unwell, call a POISON CENTER or doctor.[6] If not

breathing, give artificial respiration.[2][6]
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Ingestion: Do NOT induce vomiting.[2] Rinse mouth with water.[2] Call a POISON CENTER

or doctor if you feel unwell.[2]

Exposure Route
Immediate Action

Follow-Up

Eye Contact Rinse with water for 15+ min.
Remove contact lenses.

Skin Contact Wash with soap & water for 15+ min.
Remove contaminated clothing.

Inhalation
Move to fresh air.

Keep at rest.

Ingestion
Rinse mouth with water.
Do NOT induce vomiting.

Seek Medical Attention
(if irritation persists or if unwell)

Call Poison Center / Doctor

Click to download full resolution via product page

Caption: First aid workflow for 2-Bromo-3-nitrobenzaldehyde exposure.

Fire-Fighting Measures
Suitable Extinguishing Media: Use water spray, carbon dioxide (CO2), dry chemical, or

alcohol-resistant foam.[2]

Specific Hazards: Thermal decomposition can lead to the release of irritating gases and

vapors, including nitrogen oxides (NOx), carbon monoxide (CO), carbon dioxide (CO2), and

hydrogen bromide.[2][10]

Protective Equipment: Firefighters should wear a self-contained breathing apparatus (SCBA)

with a full facepiece operated in pressure-demand mode, along with full protective gear.[2]

Accidental Release Measures (Spill Protocol)
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In the event of a spill, follow these procedures to ensure safety and proper cleanup.

Personal Precautions: Evacuate unnecessary personnel. Ensure adequate ventilation. Wear

appropriate personal protective equipment (PPE) as outlined in Section 6.0, including

respiratory protection. Avoid breathing dust and prevent contact with skin and eyes.[2][7]

Environmental Precautions: Prevent the chemical from entering drains, surface water, or the

sanitary sewer system.[2][8]

Containment and Cleanup: For minor spills, sweep up the solid material, avoiding dust

formation, and shovel it into a suitable, labeled container for disposal.[2][11] For major spills,

alert emergency responders.[11] All waste must be treated as hazardous and disposed of at

an approved waste disposal plant in accordance with local, state, and federal regulations.[2]

[6]
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Spill Occurs

Evacuate Area
Ensure Ventilation

Wear Full PPE
(Gloves, Goggles, Respirator)

Contain Spill
Prevent entry into drains

Sweep up solid material
Avoid creating dust

Place in labeled, sealed
container for disposal

Decontaminate Spill Area
& Wash Hands

Dispose of as Hazardous Waste
(Follow Regulations)

Click to download full resolution via product page

Caption: Logical workflow for responding to a 2-Bromo-3-nitrobenzaldehyde spill.
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Stability and Reactivity
Reactivity: No specific reactivity hazards have been identified under normal conditions.

Chemical Stability: The compound is stable under recommended storage conditions.[12]

However, it may be sensitive to light.[2]

Hazardous Decomposition Products: Under fire conditions, hazardous decomposition

products include carbon oxides, nitrogen oxides, and hydrogen bromide gas.[2][10]

Incompatible Materials: Strong oxidizing agents, strong bases, and strong acids.[8]

Disposal Considerations
All waste containing 2-Bromo-3-nitrobenzaldehyde must be treated as hazardous waste.[6]

Dispose of the contents and container at an approved waste disposal facility in accordance

with all applicable local, state, and federal regulations.[2][6] Do not release into the

environment.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 2-Bromo-3-nitrobenzaldehyde | C7H4BrNO3 | CID 13162408 - PubChem
[pubchem.ncbi.nlm.nih.gov]

2. assets.thermofisher.com [assets.thermofisher.com]

3. 2-BroMo-3-nitrobenzaldehyde | 90407-21-9 [chemicalbook.com]

4. 2-BroMo-3-nitrobenzaldehyde CAS#: 90407-21-9 [m.chemicalbook.com]

5. 3-Bromo-2-nitrobenzaldehyde | C7H4BrNO3 | CID 21106434 - PubChem
[pubchem.ncbi.nlm.nih.gov]

6. benchchem.com [benchchem.com]

7. file.medchemexpress.com [file.medchemexpress.com]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 10 Tech Support

https://pim-resources.coleparmer.com/sds/68341.pdf
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA11941~~PDF~~MTR~~CGV4~~EN~~2025-09-17%2022:51:38~~3-Bromobenzaldehyde~~
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA11941~~PDF~~MTR~~CGV4~~EN~~2025-09-17%2022:51:38~~3-Bromobenzaldehyde~~
https://www.fishersci.com/store/msds?partNumber=AC106650250&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC128411000&productDescription=3-NITROBENZALDEHYDE+100GR&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/product/b1282389?utm_src=pdf-body
https://www.benchchem.com/pdf/Safeguarding_Your_Research_A_Comprehensive_Guide_to_Handling_2_Bromo_3_nitrobenzoic_Acid.pdf
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA11941~~PDF~~MTR~~CGV4~~EN~~2025-09-17%2022:51:38~~3-Bromobenzaldehyde~~
https://www.benchchem.com/pdf/Safeguarding_Your_Research_A_Comprehensive_Guide_to_Handling_2_Bromo_3_nitrobenzoic_Acid.pdf
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA11941~~PDF~~MTR~~CGV4~~EN~~2025-09-17%2022:51:38~~3-Bromobenzaldehyde~~
https://www.benchchem.com/product/b1282389?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/2-Bromo-3-nitrobenzaldehyde
https://pubchem.ncbi.nlm.nih.gov/compound/2-Bromo-3-nitrobenzaldehyde
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA11941~~PDF~~MTR~~CGV4~~EN~~2025-09-17%2022:51:38~~3-Bromobenzaldehyde~~
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB22614786.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB22614786_EN.htm
https://pubchem.ncbi.nlm.nih.gov/compound/3-Bromo-2-nitrobenzaldehyde
https://pubchem.ncbi.nlm.nih.gov/compound/3-Bromo-2-nitrobenzaldehyde
https://www.benchchem.com/pdf/Safeguarding_Your_Research_A_Comprehensive_Guide_to_Handling_2_Bromo_3_nitrobenzoic_Acid.pdf
https://file.medchemexpress.com/batch_PDF/HY-Z0547/2-Hydroxy-3-nitrobenzaldehyde-SDS-MedChemExpress.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1282389?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


8. fishersci.com [fishersci.com]

9. fishersci.com [fishersci.com]

10. fishersci.com [fishersci.com]

11. benchchem.com [benchchem.com]

12. pim-resources.coleparmer.com [pim-resources.coleparmer.com]

To cite this document: BenchChem. [Safety, handling, and MSDS information for 2-Bromo-3-
nitrobenzaldehyde]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1282389#safety-handling-and-msds-information-for-
2-bromo-3-nitrobenzaldehyde]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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